Cas no 120756-20-9 (4-Heptenoic acid, 7-phenyl-, ethyl ester, (4E)-)

4-Heptenoic acid, 7-phenyl-, ethyl ester, (4E)- structure
120756-20-9 structure
Product Name:4-Heptenoic acid, 7-phenyl-, ethyl ester, (4E)-
CAS No:120756-20-9
MF:C15H20O2
MW:232.318104743958
CID:1211392
PubChem ID:54290783
Update Time:2025-04-20

4-Heptenoic acid, 7-phenyl-, ethyl ester, (4E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Heptenoic acid, 7-phenyl-, ethyl ester, (4E)-
    • ethyl 7-phenylhept-4-enoate
    • DTXSID40710358
    • 120756-20-9
    • Inchi: 1S/C15H20O2/c1-2-17-15(16)13-9-4-3-6-10-14-11-7-5-8-12-14/h3-5,7-8,11-12H,2,6,9-10,13H2,1H3
    • InChI Key: RXIWIHODLZPRNA-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC=CCCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 232.146329876g/mol
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 8
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų
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